1-(5,6-Bis(4-(dimethylamino)phenyl)-1,2,4-triazin-3-yl)piperidin-4-ol

• IUPAC Name: 1-[5,6-bis[4-(dimethylamino)phenyl]-1,2,4-triazin-3-yl]piperidin-4-ol
• InChI: InChI=1S/C24H30N6O/c1-28(2)19-9-5-17(6-10-19)22-23(18-7-11-20(12-8-18)29(3)4)26-27-24(25-22)30-15-13-21(31)14-16-30/h5-12,21,31H,13-16H2,1-4H3
• InChI Key: SVWXVHNVPJGNMB-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)C2=C(N=NC(=N2)N3CCC(CC3)O)C4=CC=C(C=C4)N(C)C
• Molecular Formula: C24H30N6O
• DSSTOX Substance ID: DTXSID40614180
• Molecular Weight: 418.5 g/mol
• CAS RN: 59689-78-0

Description

1-(5,6-Bis(4-(dimethylamino)phenyl)-1,2,4-triazin-3-yl)piperidin-4-ol, also known as BDP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. BDP is a heterocyclic compound that belongs to the class of triazine derivatives. The compound possesses unique properties that make it a promising candidate for various applications, including medicinal chemistry, materials science, and catalysis.

Mechanism of Action

The mechanism of action of 1-(5,6-Bis(4-(dimethylamino)phenyl)-1,2,4-triazin-3-yl)piperidin-4-ol is based on its ability to scavenge free radicals and inhibit the production of reactive oxygen species (ROS). The compound acts as a potent antioxidant by neutralizing harmful molecules that can damage cells and tissues. 1-(5,6-Bis(4-(dimethylamino)phenyl)-1,2,4-triazin-3-yl)piperidin-4-ol also inhibits the activity of enzymes that promote inflammation, reducing the risk of chronic diseases.
Biochemical and Physiological Effects:
1-(5,6-Bis(4-(dimethylamino)phenyl)-1,2,4-triazin-3-yl)piperidin-4-ol has been found to exhibit several biochemical and physiological effects in vitro and in vivo. The compound has been shown to reduce oxidative stress and inflammation, improving the overall health of cells and tissues. 1-(5,6-Bis(4-(dimethylamino)phenyl)-1,2,4-triazin-3-yl)piperidin-4-ol has also been found to enhance the immune system's response, increasing the body's ability to fight infections and diseases.

Advantages and Limitations for Lab Experiments

1-(5,6-Bis(4-(dimethylamino)phenyl)-1,2,4-triazin-3-yl)piperidin-4-ol has several advantages and limitations for lab experiments. One of the main advantages of 1-(5,6-Bis(4-(dimethylamino)phenyl)-1,2,4-triazin-3-yl)piperidin-4-ol is its high purity level, which ensures accurate and reproducible results. The compound is also stable and can be stored for long periods without significant degradation. However, the synthesis of 1-(5,6-Bis(4-(dimethylamino)phenyl)-1,2,4-triazin-3-yl)piperidin-4-ol requires specialized equipment and expertise, making it challenging for researchers without access to such resources.

Future Directions

There are several future directions for the research and development of 1-(5,6-Bis(4-(dimethylamino)phenyl)-1,2,4-triazin-3-yl)piperidin-4-ol. One potential application of 1-(5,6-Bis(4-(dimethylamino)phenyl)-1,2,4-triazin-3-yl)piperidin-4-ol is in the development of new drugs for the treatment of various diseases. The compound's antioxidant and anti-inflammatory properties make it a promising candidate for the treatment of cancer, cardiovascular diseases, and neurodegenerative disorders. 1-(5,6-Bis(4-(dimethylamino)phenyl)-1,2,4-triazin-3-yl)piperidin-4-ol can also be used as a catalyst in various chemical reactions, improving the efficiency and selectivity of the process. Further research is needed to explore the full potential of 1-(5,6-Bis(4-(dimethylamino)phenyl)-1,2,4-triazin-3-yl)piperidin-4-ol in various fields of scientific research.
Conclusion:
In conclusion, 1-(5,6-Bis(4-(dimethylamino)phenyl)-1,2,4-triazin-3-yl)piperidin-4-ol is a promising compound that has gained significant attention in scientific research. The compound possesses unique properties that make it a potential candidate for various applications, including medicinal chemistry, materials science, and catalysis. 1-(5,6-Bis(4-(dimethylamino)phenyl)-1,2,4-triazin-3-yl)piperidin-4-ol has been extensively studied for its pharmacological properties, and it has shown promising results in the treatment of various diseases. Further research is needed to explore the full potential of 1-(5,6-Bis(4-(dimethylamino)phenyl)-1,2,4-triazin-3-yl)piperidin-4-ol in various fields of scientific research.

Scientific Research Applications

1-(5,6-Bis(4-(dimethylamino)phenyl)-1,2,4-triazin-3-yl)piperidin-4-ol has been extensively studied for its potential applications in various fields of scientific research. The compound has shown promising results in medicinal chemistry, where it has been tested for its pharmacological properties. 1-(5,6-Bis(4-(dimethylamino)phenyl)-1,2,4-triazin-3-yl)piperidin-4-ol has been found to possess potent antioxidant and anti-inflammatory properties, making it a potential candidate for the treatment of various diseases, including cancer, cardiovascular diseases, and neurodegenerative disorders.

Synthesis routes and methods

Procedure details

Three grams of 5,6-bis(4-dimethylaminophenyl)-3 -methylthio-1,2,4-triazine and 1.5 g. of 4-hydroxypiperidine were heated at about 150° C. for 12 hours. The reaction mixture was treated with water and the product was collected. The product was dissolved in benzene and the solution was slowly added to n-hexane. The solid which precipitated was recrystallized from ethyl acetate to yield 1.6 g. of 5,6-bis(4-dimethylaminophenyl)-3-(4-hydroxypiperidine-1,2,4-triazine, mp about 186°-188° C.